2-(2,1,3-Benzothiadiazole-4-sulfonyl)acetic acid
Overview
Description
“2-(2,1,3-Benzothiadiazole-4-sulfonyl)acetic acid” is a chemical compound with the CAS Number: 706766-79-2. It has a molecular weight of 258.28 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6N2O4S2/c11-7(12)4-16(13,14)6-3-1-2-5-8(6)10-15-9-5/h1-3H,4H2,(H,11,12) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature . Its density is predicted to be 1.856±0.06 g/cm3 .Scientific Research Applications
Fabrication of Smart Porous Materials
BTD acid derivatives have emerged as versatile new building blocks for the fabrication of smart porous materials . These materials have a wide range of applications, including gas storage, separation, and catalysis.
Development of Photoluminescent Compounds
BTD and its derivatives are very important acceptor units used in the development of photoluminescent compounds . These compounds can absorb light and re-emit it, making them useful in a variety of applications, including lighting, displays, and sensors.
Organic Light-Emitting Diodes (OLEDs)
BTD-based compounds are applicable for the molecular construction of organic light-emitting diodes . OLEDs are used in digital displays in devices such as television screens, computer monitors, and portable systems such as smartphones, handheld game consoles, and PDAs.
Organic Solar Cells
BTD derivatives are also used in the construction of organic solar cells . These solar cells use organic electronics, a branch of electronics that deals with conductive organic polymers or small organic molecules, for light absorption and charge transport.
Organic Field-Effect Transistors
BTD-based compounds are used in the development of organic field-effect transistors . These transistors are used in the construction of organic electronic devices, which are being developed for use in flexible displays, printed electronics, and organic solar cells.
Fluorescent Sensors or Bioimaging Probes
The benzo [c] [1,2,5]thiadiazole (BTZ) motif has received appreciable attention as a strongly electron accepting moiety, primarily for use in photovoltaic applications but also as fluorescent sensors or bioimaging probes for lipid droplets, mitochondria, and plasma membranes .
Photocatalytic Applications
The BTZ group has also been researched for photocatalytic applications although this has mainly been limited to heterogeneous systems involving BTZ containing metal–organic frameworks (MOFs), covalent organic frameworks (COFs), and conjugated porous polymers (CPPs) .
Safety and Hazards
properties
IUPAC Name |
2-(2,1,3-benzothiadiazol-4-ylsulfonyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O4S2/c11-7(12)4-16(13,14)6-3-1-2-5-8(6)10-15-9-5/h1-3H,4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFFUCOZVHYMKRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)S(=O)(=O)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,1,3-Benzothiadiazole-4-sulfonyl)acetic acid | |
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